Cas no 2227709-90-0 ((1S)-1-(1H-indazol-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(1H-indazol-3-yl)ethan-1-amine
• CAS No: 2227709-90-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6102788
• PubChem ID: 96633999
• Update Time: 2025-07-18

(1S)-1-(1H-indazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1H-indazol-3-yl)ethan-1-amine
• EN300-1804743
• 2227709-90-0

• Inchi： 1S/C9H11N3/c1-6(10)9-7-4-2-3-5-8(7)11-12-9/h2-6H,10H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： WFKMYZZIGJDUDQ-LURJTMIESA-N
• SMILES： N1C(=C2C=CC=CC2=N1)[C@H](C)N

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Additional information on (1S)-1-(1H-indazol-3-yl)ethan-1-amine

Chemical Profile of (1S)-1-(1H-indazol-3-yl)ethan-1-amine (CAS No. 2227709-90-0)

(1S)-1-(1H-indazol-3-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2227709-90-0, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a chiral center at the ethylamine moiety, has garnered attention due to its structural and functional properties that make it a promising candidate for various biological applications.

The indazole scaffold, a key structural feature of this compound, is well-documented for its role in medicinal chemistry. Indazoles are heterocyclic aromatic compounds that exhibit a broad spectrum of biological activities. Specifically, the 3-position of the indazole ring in (1S)-1-(1H-indazol-3-yl)ethan-1-amine is particularly noteworthy, as it can serve as a crucial site for interaction with biological targets. This region has been extensively studied for its potential in modulating enzyme activity and receptor binding.

Recent advancements in drug discovery have highlighted the importance of stereochemistry in pharmaceutical compounds. The (1S) configuration at the ethylamine group contributes to the unique pharmacological profile of this molecule. Chiral drugs often exhibit different biological activities depending on their stereochemical configuration, making the precise control of stereochemistry essential for therapeutic efficacy and safety. The synthesis and characterization of (1S)-1-(1H-indazol-3-yl)ethan-1-amine have been optimized to ensure high enantiomeric purity, which is critical for its intended applications.

One of the most compelling aspects of (1S)-1-(1H-indazol-3-yl)ethan-1-amine is its potential in oncology research. Indazole derivatives have shown promise as inhibitors of various kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated that compounds with a similar indazole core can disrupt signaling pathways that are aberrantly activated in tumor cells. The amine group in this molecule also provides a handle for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

Moreover, the compound has been investigated for its immunomodulatory effects. The indazole moiety is known to interact with immune cells and modulate inflammatory responses. This makes (1S)-1-(1H-indazol-3-yl)ethan-1-amine a candidate for developing therapies targeting autoimmune diseases and chronic inflammation. Preclinical studies have shown that derivatives of this compound can attenuate inflammatory cytokine production and enhance immune cell function.

The synthesis of (1S)-1-(1H-indazol-3-yl)ethan-1-amine involves multi-step organic reactions, including condensation, reduction, and stereoselective transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of chiral auxiliaries or catalysts has been crucial in achieving the desired stereochemical outcome. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

In terms of biological activity, (1S)-1-(1H-indazol-3-yl)ethan-1-amine has demonstrated interactions with several key biological targets. For instance, it has been shown to bind to certain protein kinases, inhibiting their activity and thereby disrupting downstream signaling cascades. Additionally, its ability to modulate neurotransmitter receptors has been explored, suggesting potential applications in central nervous system disorders. These findings underscore the compound's versatility and its broad therapeutic potential.

The pharmacokinetic profile of (1S)-1-(1H-indazol-3-ylenthanamidine is also an area of active research. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion properties to enhance bioavailability and reduce toxicity. Techniques such as computational modeling and high-throughput screening have been utilized to identify structural modifications that can improve these pharmacokinetic parameters. Such efforts are critical for translating preclinical findings into effective clinical therapies.

Future directions in the research of (CAS No.) 2227709 include exploring its role in combination therapies. The synergistic effects of combining multiple compounds with distinct mechanisms of action can lead to more effective treatments for complex diseases like cancer and inflammation-related disorders. Preclinical trials are underway to evaluate whether (strong>indazole derivative) can be used in conjunction with existing drugs to achieve better outcomes.

In conclusion, (CAS No.) 2227709 exhibits remarkable potential as a pharmaceutical intermediate due to its unique structural features and diverse biological activities. The combination of stereochemical precision, indazole functionality, and amine moiety positions it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing some of today's most challenging medical conditions.